N-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-3-methylbenzene-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-3-methylbenzene-1-sulfonamide is a useful research compound. Its molecular formula is C22H32N4O2S and its molecular weight is 416.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cancer Research and Therapeutic Development
HIF-1 Pathway Inhibition
A study by Mun et al. (2012) explored analogs of a novel small molecule HIF-1 pathway inhibitor, which antagonizes tumor growth in animal models of cancer. The investigation into the structure-activity relationships of these analogs aimed to improve pharmacological properties for cancer therapy development (Mun et al., 2012).
Antiproliferative Activity
Kumar et al. (2019) synthesized quinazolin-4-ylamino derivatives containing phenylbenzenesulfonamides and evaluated their in vitro antiproliferative activity against breast cancer cell lines. One compound exhibited significant potency against a specific cell line (Kumar et al., 2019).
Anticancer Activity of Derivatives
Sączewski et al. (2006) synthesized a series of derivatives with remarkable activity against the melanoma MALME-3 M cell line, identifying a leading candidate for further development in cancer treatment (Sączewski et al., 2006).
Nonlinear Optics and Material Sciences
- Nonlinear Optical Properties: Okada et al. (2003) prepared derivatives with ethyl-substituted cations, which showed increased solubility in organic solvents and second harmonic generation (SHG) activity. This research contributes to the development of materials for nonlinear optics applications (Okada et al., 2003).
Antimicrobial Research
- Antimicrobial Activity: Patel et al. (2012) synthesized thiazolidinone derivatives that demonstrated antimicrobial activity against various bacterial and fungal strains, indicating potential applications in antimicrobial drug development (Patel et al., 2012).
Pharmacological Research
- Pharmacokinetics and Drug Development: Wang et al. (2012) investigated the compound KCN1, derived from a similar sulfonamide structure, assessing its anti-cancer effects and pharmacological properties in preclinical studies, indicating its potential as a therapeutic agent for pancreatic cancer (Wang et al., 2012).
Properties
IUPAC Name |
N-[2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl]-3-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H32N4O2S/c1-18-6-5-7-21(16-18)29(27,28)23-17-22(26-14-12-25(4)13-15-26)19-8-10-20(11-9-19)24(2)3/h5-11,16,22-23H,12-15,17H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMJAGRQLPUQXDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)S(=O)(=O)NCC(C2=CC=C(C=C2)N(C)C)N3CCN(CC3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H32N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.